![molecular formula C9H8N2O3S B2466992 3-(3-Thien-3-yl-1,2,4-oxadiazol-5-yl)propanoic acid CAS No. 500025-30-9](/img/structure/B2466992.png)
3-(3-Thien-3-yl-1,2,4-oxadiazol-5-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(3-Thien-3-yl-1,2,4-oxadiazol-5-yl)propanoic acid” is a chemical compound with the molecular formula C9H8N2O3S and a molecular weight of 224.24 . It is a solid substance that is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “3-(3-Thien-3-yl-1,2,4-oxadiazol-5-yl)propanoic acid” is characterized by the presence of a thiophene ring and a 1,2,4-oxadiazole ring . The careful inspection of XRD data revealed intramolecular N–H∙∙∙N 2 (oxadiazole) hydrogen bond in similar structures .Physical And Chemical Properties Analysis
“3-(3-Thien-3-yl-1,2,4-oxadiazol-5-yl)propanoic acid” is a solid substance that should be stored at room temperature . Its molecular weight is 224.24 .Scientific Research Applications
- 1,3,4-Oxadiazole derivatives, including this compound, exhibit anticonvulsant potential. Researchers have explored their ability to mitigate seizures and manage epilepsy .
- Investigations suggest that 1,3,4-oxadiazoles possess antidepressant effects. They may influence neurotransmitter levels (such as serotonin, dopamine, and norepinephrine) in the brain .
- 1,3,4-Oxadiazoles, including our compound, exhibit anti-inflammatory activity. They may inhibit pro-inflammatory cytokines or enzymes involved in inflammation .
- Researchers have evaluated derivatives of this compound for their anticancer activity against human tumor cell lines (HeLa, HCT-116, and MCF-7) .
Anticonvulsant Activity
Antidepressant Properties
Anti-Inflammatory Action
Antitumor Potential
Antimicrobial and Antifungal Effects
Antioxidant Capacity
properties
IUPAC Name |
3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3S/c12-8(13)2-1-7-10-9(11-14-7)6-3-4-15-5-6/h3-5H,1-2H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOHGDZLOSDQUFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=NOC(=N2)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Thien-3-yl-1,2,4-oxadiazol-5-yl)propanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.